Cas no 35051-77-5 (ethyl (2S)-2-amino-2-cyclohexylpropanoate)

• Product Name: ethyl (2S)-2-amino-2-cyclohexylpropanoate
• CAS No: 35051-77-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6196615
• PubChem ID: 101636949
• Update Time: 2025-05-20

ethyl (2S)-2-amino-2-cyclohexylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S)-2-amino-2-cyclohexylpropanoate
• Cyclohexaneacetic acid, α-amino-α-methyl-, ethyl ester, (S)-

• Inchi： 1S/C11H21NO2/c1-3-14-10(13)11(2,12)9-7-5-4-6-8-9/h9H,3-8,12H2,1-2H3/t11-/m0/s1
• InChI Key： CYVHRAPXASSHOO-NSHDSACASA-N
• SMILES： C1([C@@](N)(C)C(OCC)=O)CCCCC1

Experimental Properties

• Density: 1.014±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 262.4±13.0 °C(Predicted)
• pka: 8.28±0.50(Predicted)

Additional information on ethyl (2S)-2-amino-2-cyclohexylpropanoate

Professional Introduction to Ethyl (2S)-2-amino-2-cyclohexylpropanoate (CAS No. 35051-77-5)

Ethyl (2S)-2-amino-2-cyclohexylpropanoate, a compound with the chemical identifier CAS No. 35051-77-5, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its specific stereochemistry and structural motifs, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique configuration of the molecule, particularly the presence of a (2S)-configuration, makes it a valuable scaffold for studying enantioselective processes and their implications in biological systems.

The structural framework of ethyl (2S)-2-amino-2-cyclohexylpropanoate consists of a cyclohexyl group attached to an amino acid derivative, which is esterified with ethanol. This combination of functional groups not only imparts distinct chemical properties but also opens up avenues for diverse biochemical interactions. The cyclohexyl ring, being part of many biologically active molecules, contributes to the compound's solubility and metabolic stability, while the amino group provides a site for further derivatization and modification.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate asymmetric synthesis. Ethyl (2S)-2-amino-2-cyclohexylpropanoate has been explored as a potential building block in this context. Its stereochemical purity and stability under various reaction conditions make it an attractive candidate for use in enantioselective transformations. For instance, researchers have investigated its role in the synthesis of β-amino acids, which are crucial intermediates in peptide mimetics and drug development.

One of the most compelling aspects of ethyl (2S)-2-amino-2-cyclohexylpropanoate is its potential application in the field of protease inhibition. Proteases are enzymes that play a pivotal role in numerous biological processes, including signal transduction, DNA replication, and protein degradation. Inhibiting specific proteases has become a major strategy in drug design, particularly for treating diseases such as cancer, inflammation, and viral infections. The structural features of ethyl (2S)-2-amino-2-cyclohexylpropanoate make it a promising candidate for developing protease inhibitors due to its ability to mimic natural substrates and interact with enzyme active sites.

Recent studies have demonstrated that derivatives of ethyl (2S)-2-amino-2-cyclohexylpropanoate exhibit inhibitory activity against various proteases, including caspase-3 and matrix metalloproteinases (MMPs). These enzymes are implicated in pathological processes such as apoptosis and tissue degradation. By designing analogs with enhanced binding affinity and selectivity, researchers aim to develop more effective therapeutic agents. The stereochemical integrity of the (2S)-configuration is particularly important here, as it ensures that the compound interacts optimally with the enzyme's active site.

The synthesis of ethyl (2S)-2-amino-2-cyclohexylpropanoate involves multi-step organic transformations that require precise control over reaction conditions. Advances in stereoselective synthesis techniques have enabled the efficient production of this compound in high enantiomeric purity. Techniques such as chiral resolution and enzymatic resolution have been employed to isolate the desired enantiomer from racemic mixtures. These methods not only enhance the yield but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacokinetic properties of ethyl (2S)-2-amino-2-cyclohexylpropanoate have also been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and safety profile. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a suitable candidate for further development into an oral drug formulation.

In conclusion, ethyl (2S)-2-amino-2-cyclohexylpropanoate represents a significant contribution to the field of chiral chemistry and pharmaceutical research. Its unique structural features and stereochemical configuration make it a versatile scaffold for developing novel therapeutic agents with potential applications in protease inhibition and other areas of medicine. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to play an increasingly important role in drug discovery and development.